Cas no 894810-01-6 (Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-)
894810-01-6 structure
Product Name:Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-
CAS No:894810-01-6
MF:C14H18O4
MW:250.290324687958
CID:714776
Update Time:2024-01-31
Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)- Chemical and Physical Properties
Names and Identifiers
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- Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-
- Pentanedioic acid, 3-phenyl-, monopropyl ester, (3S)- (9CI)
- Pentanedioic acid, 3-phenyl-, 1-propyl ester, (3S)-
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- Inchi: 1S/C14H18O4/c1-2-8-18-14(17)10-12(9-13(15)16)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,15,16)/t12-/m0/s1
- InChI Key: KSGHIZVCPNUQEH-LBPRGKRZSA-N
- SMILES: C(OCCC)(=O)C[C@@H](C1=CC=CC=C1)CC(O)=O
Computed Properties
- Exact Mass: 250.121
- Monoisotopic Mass: 250.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.3
- Topological Polar Surface Area: 63.6A^2
Experimental Properties
- Density: 1.136±0.06 g/cm3(Predicted)
- Melting Point: 32 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
- Boiling Point: 387.5±30.0 °C(Predicted)
- pka: 4.44±0.10(Predicted)
Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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